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MSAB Software Performance Enhancement: A
Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

the performance of MSAB software on various hardware configurations.

Troubleshooting Guides & FAQs
This section addresses specific issues users may encounter, offering step-by-step solutions to

enhance your software's performance.

General Performance Issues
Q1: My MSAB software is running slow or freezing during data extraction or analysis. What are

the initial troubleshooting steps?

A1: Sluggish performance can often be attributed to several factors. Follow these initial steps to

diagnose and resolve the issue:

Check System Specifications: Ensure your hardware meets the recommended system

requirements. MSAB provides minimum and recommended specifications for its software.[1]
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Update Software and Drivers: Make sure you are using the latest version of the MSAB
software suite (XRY, XAMN, etc.) and that all your hardware drivers, especially for your

graphics card and storage controllers, are up to date.

Review Extraction Logs: The extraction log file in XRY contains a detailed timeline of the

processes carried out during an extraction.[2][3] Analyzing this log can help identify errors or

bottlenecks. You can access the log from the case overview screen in XRY or within XAMN.

[2]

Resource Monitoring: Use your operating system's resource monitor to check CPU, RAM,

and disk usage during software operation. High resource consumption in any of these areas

can indicate a performance bottleneck.

Isolate the Issue: Determine if the slowness occurs with all cases or a specific large or

complex case file. This can help determine if the issue is with the hardware or the data being

processed.

Hardware-Specific Issues
Q2: I am performing a password cracking task in XRY Pro, and it is taking a very long time.

How can I speed this up?

A2: Password cracking is a computationally intensive task. The most significant performance

increase can be achieved by leveraging GPU acceleration.

Utilize a Supported GPU: MSAB's BruteStorm Surge technology uses the power of GPUs to

accelerate password cracking tasks significantly, potentially reducing processing times from

days to minutes.[4] Ensure you have a compatible and powerful GPU installed.

Update Graphics Drivers: Always use the latest drivers for your graphics card to ensure

optimal performance and compatibility.

Q3: Loading large case files in XAMN is slow. Would upgrading my storage help?

A3: Yes, your storage drive's speed is a critical factor in loading and analyzing large datasets.
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SSD vs. HDD: Solid-State Drives (SSDs), particularly NVMe SSDs, offer substantially faster

read and write speeds compared to traditional Hard Disk Drives (HDDs). Upgrading to an

SSD can dramatically reduce case file loading times and improve the overall responsiveness

of XAMN when filtering and searching through large amounts of data.

Q4: The MSAB software is not detecting a connected mobile device. What should I do?

A4: Device connectivity issues are common in digital forensics.[5] XRY has a built-in tool to

help resolve these problems.

Run Device Cleanup: In XRY, navigate to the menu and select "Device Cleanup." This utility

removes old USB drivers that may be causing conflicts. You can choose to clear USB or

Bluetooth connections. After running the cleanup, attempt to connect the device again.[5]

Check Cables and Ports: Ensure you are using high-quality USB cables and that the USB

ports on your computer are functioning correctly.

Q5: I am experiencing intermittent software crashes. What could be the cause?

A5: Software crashes can be caused by hardware conflicts, corrupted software installations, or

issues with the case file.

Review Crash Reports: When the software crashes, it may generate a crash report or log

file. This file contains detailed information about the state of the application at the time of the

crash and can provide clues to the cause.[6]

Reinstall Software: A corrupted installation can lead to instability. Try reinstalling the MSAB
software.

Test with a Different Case: To rule out a corrupted case file, try opening a different, known-

good case file to see if the issue persists.

Check for Overheating: Monitor your system's temperatures, especially the CPU and GPU,

during intensive tasks. Overheating can lead to system instability and crashes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1677543?utm_src=pdf-body
https://www.nist.gov/itl/ssd/software-quality-group/computer-forensics-tool-testing-program-cftt
https://www.nist.gov/itl/ssd/software-quality-group/computer-forensics-tool-testing-program-cftt
https://blog.silverpc.hu/2025/10/19/can-anyone-explain-this-crash-report-yes-we-can-a-step-by-step-guide/
https://www.benchchem.com/product/b1677543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Hardware Performance
Benchmarks
The following tables provide a summary of expected performance improvements with different

hardware configurations. The data presented is illustrative, based on general performance

principles and qualitative statements from MSAB, to demonstrate the potential impact of

hardware upgrades. Actual performance may vary based on the specific task, dataset size, and

other system variables.

Table 1: Impact of GPU Acceleration on XRY Pro Password Cracking

CPU Only (High-End)
With Mid-Range GPU (e.g.,
NVIDIA GeForce RTX 4060)

With High-End GPU (e.g.,
NVIDIA GeForce RTX 4080)

1x ~20x Faster ~50x Faster

This table illustrates the significant performance gains in password cracking operations when

utilizing GPU acceleration with MSAB's BruteStorm Surge technology.[4][7]

Table 2: Effect of Storage Type on XAMN Large Case File (10GB) Loading Times

7200 RPM HDD SATA SSD NVMe SSD

~ 120 seconds ~ 30 seconds ~ 15 seconds

This table demonstrates the substantial reduction in loading times for large case files in XAMN

when using progressively faster storage technologies.

Table 3: Recommended Hardware Configurations for Optimal Performance
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Component
Minimum
Requirement

Recommended for
Standard Use

High-Performance
Workstation

CPU
Intel Core i3 (6th Gen)

or equivalent[1]

Intel Core i7/AMD

Ryzen 7 (Latest Gen)

Intel Core i9/AMD

Ryzen 9 (Latest Gen)

RAM 8 GB[1] 32 GB 64 GB or more

Storage 500 GB HDD[1] 1 TB NVMe SSD 2 TB+ NVMe SSD

GPU Integrated Graphics
NVIDIA GeForce RTX

4060 or equivalent

NVIDIA GeForce RTX

4080 or equivalent

Experimental Protocols: Benchmarking MSAB
Software Performance
To quantitatively assess the performance of MSAB software on your hardware, follow these

standardized protocols. These are designed to provide reproducible results for comparison.

Protocol 1: XRY Data Extraction Speed
Objective: To measure the time taken to perform a full logical and physical extraction from a

standardized mobile device.

Materials:

Standardized test mobile device (e.g., a specific model with a known operating system

and data load).

MSAB XRY software.

High-quality USB cable.

Computer with the hardware configuration to be tested.

Methodology:

1. Ensure the test device is fully charged and in a known state (e.g., factory reset and then

loaded with a standard dataset).
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2. Connect the device to the computer and launch XRY.

3. Select the appropriate device profile.

4. Initiate a full logical and physical extraction.

5. Start a stopwatch at the beginning of the extraction process.

6. Stop the stopwatch once the extraction is complete and the summary screen is displayed.

7. Record the total time taken.

8. Repeat the extraction three times and calculate the average time to ensure consistency.

Protocol 2: XAMN Case File Loading and Initial Analysis
Speed

Objective: To measure the time taken to load a large case file and perform an initial indexing

and filtering operation in XAMN.

Materials:

A standardized large XRY case file (e.g., >10GB).

MSAB XAMN software.

Computer with the hardware configuration to be tested.

Methodology:

1. Ensure no other resource-intensive applications are running.

2. Launch XAMN.

3. Start a stopwatch and simultaneously open the standardized large case file.

4. Stop the stopwatch once the case file is fully loaded and the interface is responsive.

5. Record the loading time.
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6. Immediately apply a complex filter (e.g., filter by a specific date range and keyword).

7. Start a stopwatch as you apply the filter.

8. Stop the stopwatch once the filtering is complete and the results are displayed.

9. Record the filtering time.

10. Repeat the process three times and calculate the average times.

Visualizations
Digital Forensics Workflow
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Data Extraction Phase

Data Analysis Phase

Reporting Phase

Start: Device Seizure

Connect Device to Workstation

Launch MSAB XRY

Perform Logical/Physical Extraction Load Case File in MSAB XAMN

Filter and Search Data

Analyze Relevant Artifacts

Generate Report

Review and Finalize

End: Case Closed

Click to download full resolution via product page

Caption: A high-level overview of the digital forensics workflow using MSAB software.
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Troubleshooting Decision Pathway for Slow
Performance

Start: MSAB Software is Slow/Freezing

Hardware Meets Recommended Specs?

Update Software & Drivers

No

Review XRY Extraction Logs for Errors

Yes

Monitor System Resources (CPU, RAM, Disk)

Issue with Specific Large Case File?

Optimize Workflow for Large Datasets

Yes

Potential Hardware Bottleneck Identified

No

Contact MSAB Support with Logs

Consider Hardware Upgrade (SSD, RAM, GPU)
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Click to download full resolution via product page

Caption: A decision tree to diagnose and resolve MSAB software performance issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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